Cas no 152430-93-8 (Belamcandaquinone A)

• Product Name: Belamcandaquinone A
• CAS No: 152430-93-8
• MF: C₄₄H₆₈O₅
• MW: 677.007734298706
• CID: 219649
• Update Time: 2024-03-01

Belamcandaquinone A Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,2-[2-hydroxy-6-methoxy-4-(10Z)-10-pentadecen-1-ylphenyl]-5-methoxy-3-(10Z)-10-pentadecen-1-yl-
• 2,5-Cyclohexadiene-1,4-dione,2-[2-hydroxy-6-methoxy-4-(10-pentadecenyl)phenyl]-5-methoxy-3-(10-pentadecenyl)-,(Z,Z)-
• 2,5-Cyclohexadiene-1,4-dione,2-[2-hydroxy-6-methoxy-4-(10Z)-10-pentadecenylphenyl]-5-methoxy-3-(10Z)-10-pentadecenyl-(9CI)
• Belamcandaquinone A
• CID 102276389
• 2,5-Cyclohexadiene-1,4-dione, 2-[2-hydroxy-6-methoxy-4-(10Z)-10-pentadecen-1-ylphenyl]-5-methoxy-3-(10Z)-10-pentadecen-1-yl-

• Inchi： 1S/C44H68O5/c1-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-33-38(45)43(40(34-36)48-3)42-37(44(47)41(49-4)35-39(42)46)32-30-28-26-24-22-20-18-16-14-12-10-8-6-2/h11-14,33-35,45H,5-10,15-32H2,1-4H3/b13-11-,14-12-
• InChI Key： SPXZFBKTIJJXLL-XSYHWHKQSA-N
• SMILES： O(C)C1C=C(C=C(C=1C1C(C=C(C(C=1CCCCCCCCC/C=C\CCCC)=O)OC)=O)O)CCCCCCCCC/C=C\CCCC

Computed Properties

• Exact Mass: 676.507
• Monoisotopic Mass: 676.507
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 49
• Rotatable Bond Count: 29
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 758.3±60.0 °C(Predicted)
• pka: 8.71±0.45(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols